(4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester
Overview
Description
Scientific Research Applications
Enzymatic Hydrolysis in Drug Synthesis
Enzymatic hydrolysis has been applied to synthesize anti-asthma drugs, utilizing esters like (4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester. The process employs immobilized lipase in a three-phase system, optimizing reaction conditions such as enzyme amount, reaction temperature, and total volume of solution to achieve the desired product efficiently. This method promises a green and efficient approach to producing pharmaceutical compounds (Bevilaqua et al., 2004; Bevilaqua et al., 2005).
Structural Analysis via Crystallography
Crystal structure analysis is another significant application, providing insights into the molecular configuration, crystal packing, and potential interactions of chemical compounds like this compound. Spectral analysis and X-ray diffraction studies have been crucial in determining the structures of related compounds, enhancing our understanding of their physical and chemical properties (Ranganatha et al., 2012).
Gas Chromatographic Analysis of Herbicides
The compound has also found use in the gas chromatographic analysis of acidic herbicides, demonstrating the versatility of esters in chemical analysis techniques. Modifications like alkylation of carboxylate salts enhance the detection and quantification of herbicidal compounds, showcasing the role of esters in analytical chemistry (Thio et al., 1979).
Synthesis of Fluorescing Agents
In the synthesis of zinc(II)-specific fluorescing agents for biological studies, esters similar to this compound play a critical role. These agents, such as Zinquin ester, are essential for studying the biological roles of zinc, illustrating the compound's relevance in biochemical research (Mahadevan et al., 1996).
Oxidative Amidation of Phenols
Oxidative amidation processes, crucial for synthesizing various organic compounds, leverage esters like this compound. These reactions are fundamental in creating complex molecules from simpler phenolic precursors, highlighting the compound's utility in organic synthesis (Chau & Ciufolini, 2014).
Properties
IUPAC Name |
ethyl 2-(4-iodo-2-methylphenoxy)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13IO3/c1-3-14-11(13)7-15-10-5-4-9(12)6-8(10)2/h4-6H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQLLPEKXTLWIQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=C1)I)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13IO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.